Cas no 926622-52-8 (Benzenemethanamine, a-methyl-2,4,6-tris(1-methylethyl)-,(aR)-)

Benzenemethanamine, a-methyl-2,4,6-tris(1-methylethyl)-,(aR)- structure
926622-52-8 structure
Product Name:Benzenemethanamine, a-methyl-2,4,6-tris(1-methylethyl)-,(aR)-
CAS No:926622-52-8
MF:C17H29N
MW:247.418864965439
CID:803227
PubChem ID:16103556
Update Time:2025-04-19

Benzenemethanamine, a-methyl-2,4,6-tris(1-methylethyl)-,(aR)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, a-methyl-2,4,6-tris(1-methylethyl)-,(aR)-
    • BENZENEMETHANAMINE, Α-METHYL-2,4,6-TRIS(1-METHYLETHYL)-, (ΑR)-
    • Benzenemethanamine,a-methyl-2,4,6-tris(1-methylethyl)-, (aR)
    • 926622-52-8
    • (aR)a-Methyl-2,4,6-tris(1-methylethyl)benzenemethanamine
    • Benzenemethanamine, -methyl-2,4,6-tris(1-methylethyl)-, (R)-
    • Benzenemethanamine,a-methyl-2,4,6-tris(1-methylethyl)-,(aR)-
    • (1R)-1-[2,4,6-Tri(propan-2-yl)phenyl]ethanamine
    • Inchi: 1S/C17H29N/c1-10(2)14-8-15(11(3)4)17(13(7)18)16(9-14)12(5)6/h8-13H,18H2,1-7H3/t13-/m1/s1
    • InChI Key: CQUUZQSBPYYMRG-CYBMUJFWSA-N
    • SMILES: N[C@H](C)C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C

Computed Properties

  • Exact Mass: 247.229999929g/mol
  • Monoisotopic Mass: 247.229999929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26Ų
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